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Compound of Interest

Compound Name: Y16526

Cat. No.: B15571127

This document provides essential safety and logistical information for the operational handling
and proper disposal of Y16526, a potent inhibitor of the CBP/p300 bromodomain. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure laboratory safety and compliance with standard chemical handling protocols.

Product Identification:

 Name: Y16526

e Function: Potent inhibitor of CBP/p300 bromodomain (IC50 = 0.03 pM).
e Supplier: DC Chemicals

Immediate Safety and Handling

Based on the supplier's Material Safety Data Sheet (MSDS), Y16526 is not classified as a
hazardous substance or mixture. However, as a standard practice for all research chemicals
with limited toxicological data, prudent laboratory procedures should be followed.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
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» Body Protection: Wear a standard laboratory coat.
Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
inhalation of any dust or aerosols.

e An emergency eyewash station and safety shower should be readily accessible.

Storage and Stability

Parameter Recommendation

Storage Temperature -20°C

N Keep container tightly sealed in a cool, well-
Storage Conditions )
ventilated area.

Strong acids/alkalis, strong oxidizing/reducing

Incompatible Materials
agents.

Light Sensitivity Store away from direct sunlight.

Disposal Procedures for Y16526

The MSDS for Y16526 does not provide specific disposal instructions. Therefore, it is
recommended to follow standard procedures for non-hazardous chemical waste and to consult
with your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Guidance:

o Consult Local Regulations: Before initiating disposal, consult your institution's EHS
guidelines and local regulations for chemical waste.

o Waste Classification: While the supplier classifies Y16526 as non-hazardous, it is best
practice to treat research compounds with unknown long-term effects as chemical waste. Do
not dispose of down the drain or in regular trash.

e Containerize Waste:
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o Collect waste Y16526 (solid) and any contaminated materials (e.g., pipette tips, gloves,
weigh boats) in a designated, properly labeled hazardous waste container.

o For solutions of Y16526, collect in a sealed, labeled container designated for non-
halogenated organic solvent waste, unless the solvent itself dictates a different waste
stream.

e Labeling: Clearly label the waste container with "Y16526 Waste" and list all components,
including solvents and their approximate concentrations.

» Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and
disposal of the chemical waste.

Comparative Safety and Disposal Information for
Other CBP/p300 Inhibitors

To provide a broader context for handling this class of compounds, safety information for other
known CBP/p300 bromodomain inhibitors is summarized below. This information suggests that
while some compounds in this class are not highly toxic, they may pose environmental risks.
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] Disposal
Compound Key Safety Information .
Recommendations
Dispose of contents/container
May cause long-lasting harmful  in accordance with local,
effects to aquatic life.[1] Not regional, national, and
SGC-CBP30 N _ _ , _ _
classified as a primary skin or international regulations.[1]
eye irritant.[1] Avoid release to the
environment.[1]
No significant cytotoxicity No specific disposal
observed in U20S cells.[2] For  information available. Follow
[-CBP112
research use only, not for standard laboratory
human or veterinary use. procedures for chemical waste.
No specific disposal
Adverse central nervous ) ) )
) information available. Follow
GNE-049 system effects observed in rats

at high doses.

standard laboratory

procedures for chemical waste.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Y16526 and similar research compounds is

outlined below.
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'

Arrange for EHS
Waste Pickup
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Caption: Logical workflow for the safe disposal of Y16526.
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Signaling Pathway Context: CBP/p300 Inhibition

Y16526 functions by inhibiting the bromodomain of the transcriptional co-activators CBP and
p300. This action prevents the "reading" of acetylated lysine residues on histones and other
proteins, which is a key step in gene activation. The diagram below illustrates this mechanism.
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Caption: Mechanism of Y16526 action on the CBP/p300 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for Y16526, a CBP/p300
Bromodomain Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571127#y16526-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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